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Compound of Interest

Compound Name: (Z)-ONO 1301

Cat. No.: B15572767 Get Quote

Essential Safety and Handling Guide for (Z)-ONO
1301
(Z)-ONO 1301 is a potent, long-acting prostacyclin agonist intended for research use only.[1]

As a potent pharmaceutical compound, it requires strict adherence to safety protocols to

minimize exposure and ensure the well-being of laboratory personnel. In the absence of a

specific Safety Data Sheet (SDS), a conservative approach, treating the compound as a highly

potent active pharmaceutical ingredient (HPAPI), is recommended. This guide provides

essential information on personal protective equipment (PPE), handling procedures, and

disposal.

Personal Protective Equipment (PPE)
Engineering controls, such as fume hoods or glove boxes, should be the primary method of

exposure control when handling (Z)-ONO 1301.[2] PPE serves as a crucial secondary layer of

protection. The following table summarizes the recommended PPE for handling this compound.
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Protection Type Recommended Equipment Specifications and Rationale

Hand Protection Double Nitrile Gloves

Wear two pairs of nitrile gloves

to provide a robust barrier

against skin contact. Change

gloves immediately if

contaminated.

Eye Protection
Safety Goggles with Side

Shields or a Face Shield

Protects eyes from splashes or

aerosols. A face shield offers

broader protection, especially

during procedures with a

higher risk of splashing.

Body Protection
Disposable Lab Coat with

Long Sleeves and Elastic Cuffs

A dedicated, disposable lab

coat prevents contamination of

personal clothing. Elastic cuffs

ensure a snug fit around

gloves.

Respiratory Protection
NIOSH-approved Respirator

(e.g., N95 or higher)

Recommended when handling

the compound as a powder or

when there is a risk of aerosol

generation. The specific type

of respirator should be

determined by a risk

assessment.

Foot Protection Closed-toe Shoes
Standard laboratory practice to

protect feet from spills.

Safe Handling Workflow
Proper operational procedures are critical to safely manage (Z)-ONO 1301 from receipt to

disposal. The following diagram outlines the recommended step-by-step workflow.
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Safe Handling Workflow for (Z)-ONO 1301

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Prepare Workspace in a Fume Hood

Gather All Necessary Materials and Equipment

Carefully Weigh the Compound

Proceed to Handling

Dissolve in Appropriate Solvent

Perform Experimental Procedures

Decontaminate Workspace and Equipment

After Experiment

Dispose of Waste in Designated Hazardous Waste Containers

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for handling (Z)-ONO 1301.
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Hierarchy of Controls for Chemical Hazards
To effectively manage the risks associated with potent compounds like (Z)-ONO 1301, a

hierarchical approach to safety controls should be implemented. This methodology prioritizes

the most effective control measures.

Hierarchy of Controls for (Z)-ONO 1301

Elimination/Substitution
(Not feasible for this research compound)

Engineering Controls
(e.g., Fume Hood, Glove Box)

Most Effective

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical hazards.

Experimental Protocols and Disposal
Experimental Protocols: When designing experiments involving (Z)-ONO 1301, it is crucial to

incorporate safety measures directly into the protocol. This includes minimizing the amount of

compound used, preparing solutions in a well-ventilated area, and ensuring all personnel are

trained on the specific hazards and handling procedures. For instance, a study on the stability
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of ONO-1301 involved its incorporation into microspheres, a process that would require careful

handling to avoid inhalation of both the compound and the polymer particles.

Disposal Plan: All waste materials contaminated with (Z)-ONO 1301, including gloves,

disposable lab coats, and any unused solutions, must be disposed of as hazardous chemical

waste. Follow your institution's specific guidelines for hazardous waste disposal. Do not

dispose of this material down the drain or in the regular trash. Contaminated glassware should

be decontaminated with an appropriate solvent before washing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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